Cas no 344458-19-1 (PJ34)

• Product Name: PJ34
• CAS No: 344458-19-1
• MF: C₁₇H₁₇N₃O₂
• MW: 295.335783720016
• MDL: MFCD28100766
• CID: 1066862
• PubChem ID: 4858
• Update Time: 2025-04-20

PJ34 Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)-N-(6-oxo-5H-phenanthridin-2-yl)acetamide
• Pj34(free base)
• 1xk9
• AC1L1J45
• CHEBI:427511
• CHEBI:44653
• CHEMBL372303
• CTK1B7701
• DB08348
• N~2~,N~2~-DIMETHYL-N~1~-(6-OXO-5,6-DIHYDROPHENANTHRIDIN-2-YL)GLYCINAMIDE
• P34
• PJ-34
• SureCN422317
• PJ 34
• PJ34
• 2-(dimethylamino)-N-(6-oxo-5,6-dihydrophenanthridin-2-yl)acetamide
• Acetamide, N-(5,6-dihydro-6-oxo-2-phenanthridinyl)-2-(dimethylamino)-
• PJ34 free base
• NA92ZAR7N2
• BDBM27497
• GTPL11348
• Ibrutinib (PCI32765 pound(c)
• HMS3651B06
• BCP07990
• 2662AH
• H
• SB19292
• SW219891-2
• N-(6-oxo-5,6-dihydro- phenanthridin-2-yl)-N,N-dimethylacetamide
• SCHEMBL422317
• NS00068150
• DA-42692
• N-(6-Oxo-5,6-dihydrophenanthridin-2-yl)-2-(N,N-dimethylamino)acetamide;PJ34
• AS-76486
• 2-(dimethylaminoacetylamino)-5,6-dihydrophenanthridine-6-one
• A857703
• N~2~,N~2~-dimethyl-N-(6-oxo-5,6-dihydrophenanthridin-2-yl)glycinamide
• NCGC00370866-10
• UYJZZVDLGDDTCL-UHFFFAOYSA-N
• AKOS030229047
• CHEBI:167900
• G60960
• N(2),N(2)-dimethyl-N-(6-oxo-5,6-dihydrophenanthridin-2-yl)glycinamide
• N-(5,6-Dihydro-6-oxo-2-phenanthridinyl)-2-(dimethylamino)-acetamide
• Q27097563
• 2-(dimethylamino)-N-(5,6-dihydro-6-oxophenanthridin-2yl)acetamide
• n-(6-oxo-5,6-dihydrophenanthridin-2-yl)-2-(n,n-dimethylamino)acetamide
• GLXC-10756
• N-(5,6-dihydro-6-oxo-2-phenanthridinyl)-2-(dimethylamino)acetamide
• EX-A3801
• DTXSID201339305
• CS-1463
• BRD-K11853856-003-01-3
• N-(5,6-dihydro-6-oxophenanthridine-2-yl)-2-(dimethylamino)acetamide
• HY-13688A
• 344458-19-1
• 2-Dimethylamino-N-(6-oxo-5,6-dihydro-phenanthridin-2-yl)-acetamide
• 356042-41-6
• PJ34(free base)?
• BRD-K11853856-001-01-7
• BRD-K11853856-001-02-5

• MDL： MFCD28100766
• Inchi： 1S/C17H17N3O2/c1-20(2)10-16(21)18-11-7-8-15-14(9-11)12-5-3-4-6-13(12)17(22)19-15/h3-9H,10H2,1-2H3,(H,18,21)(H,19,22)
• InChI Key： UYJZZVDLGDDTCL-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C2C=C(C=CC=2N1)NC(CN(C)C)=O

Computed Properties

• Exact Mass: 295.13221
• Monoisotopic Mass: 295.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.4

Experimental Properties

• Density: 1.273±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.59 g/l) (25 º C),
• PSA: 61.44

PJ34 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenanthridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Phenanthridines and derivatives
• Pharmaceutical and Biochemical Products Medical Disease Classifications